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Compound of Interest

Compound Name: Aloracetam

Cat. No.: B051925

CAS Number: 119610-26-3[1][2]

This technical guide provides a comprehensive overview of Aloracetam, a nootropic agent
investigated for its potential therapeutic effects in neurodegenerative diseases. Developed by
Aventis, Aloracetam was studied for the treatment of Alzheimer's disease but was never
brought to market[1]. This document synthesizes the available scientific information on
Aloracetam, focusing on its chemical properties, hypothesized mechanism of action, and the
broader context of related compounds. Due to its status as an unmarketed investigational drug,
detailed public data on specific experimental results are limited.

Chemical and Physical Properties

Aloracetam is chemically designated as N-[2-(3-Formyl-2,5-dimethylpyrrol-1-
yl)ethyllacetamide[1][2]. While closely related to the racetam class of nootropics, it is not
technically a racetam as it lacks the characteristic 2-oxopyrrolidine nucleus.
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Property Value Source

CAS Number 119610-26-3 [11[2]

Molecular Formula C11H16N202 [1]

Molecular Weight 208.26 g/mol [2]
N-[2-(3-formyl-2,5-

IUPAC Name dimethylpyrrol-1- [1112]

yl)ethyllacetamide

Hypothesized Mechanism of Action and Signaling
Pathways

The precise mechanism of action for Aloracetam has not been fully elucidated in publicly
available literature. However, based on its structural similarity to the racetam family and its
investigation for Alzheimer's disease, its mechanism is hypothesized to involve the modulation
of central neurotransmitter systems, particularly the cholinergic and glutamatergic pathways[3].

Glutamatergic System Modulation

Racetams are known to act as positive allosteric modulators of AMPA receptors. This
modulation is thought to enhance synaptic plasticity, a key process in learning and memory.
The binding of a positive allosteric modulator to the AMPA receptor is believed to prolong the
time the ion channel remains open upon glutamate binding, thereby increasing the influx of
calcium ions and strengthening synaptic transmission.

Below is a diagram illustrating the hypothesized signaling pathway involving AMPA receptor
modulation.
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Hypothesized AMPA Receptor Modulation by Aloracetam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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